Cas no 25375-07-9 (5α-Bauera-7,9(11)-dien-3β-ol)

• Product Name: 5α-Bauera-7,9(11)-dien-3β-ol
• CAS No: 25375-07-9
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 286197
• Update Time: 2023-11-19

5α-Bauera-7,9(11)-dien-3β-ol Chemical and Physical Properties

Names and Identifiers

• 26-Norursa-7,9(11)-dien-3-ol,13-methyl-, (3b,13a,14b)- (9CI)
• 5α-Bauera-7,9(11)-dien-3β-ol
• [3S-(3a,4ab,6ba,8aa,11b,12a,12aa,12bb,14ba)]-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-Octadecahydro-4,4,6b,8a,11,12,12b,14b-octamethyl-3-picenol
• 3-Picenol,1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydro-4,4,6b,8a,11,12,12b,14b-octamethyl-,(3S,4aR,6bS,8aR,11R,12S,12aR,12bS,14bS)-
• Baueradienol(6CI)
• Bauerenol, dehydro- (7CI)
• D:C-Friedoursa-7,9(11)-dien-3b-ol (8CI)
• D:C-Friedoursa-7,9(11)-dien-3-ol, (3b)-
• Baueradienol
• CID 101600164
• 26-Norursa-7,9(11)-dien-3-ol, 13-methyl-, (3β,13α,14β)- (9CI)

• Inchi： 1S/C30H48O/c1-19-11-14-27(5)17-18-29(7)22-9-10-23-26(3,4)24(31)13-15-28(23,6)21(22)12-16-30(29,8)25(27)20(19)2/h9,12,19-20,23-25,31H,10-11,13-18H2,1-8H3/t19-,20+,23+,24+,25-,27-,28-,29-,30+/m1/s1
• InChI Key： XOUUWKXOYCNYRR-BYFNOGOSSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC=C3C2=CC[C@]2(C)[C@]3(C)CC[C@@]3(C)CC[C@@H](C)[C@H](C)[C@@H]23)C1(C)C

Computed Properties

• Exact Mass: 424.371
• Monoisotopic Mass: 424.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2